4-Chloro-8-ethoxyquinoline-3-carbonitrile

• IUPAC Name: 4-chloro-8-ethoxyquinoline-3-carbonitrile
• InChI: InChI=1S/C12H9ClN2O/c1-2-16-10-5-3-4-9-11(13)8(6-14)7-15-12(9)10/h3-5,7H,2H2,1H3
• InChI Key: JNPSZYCMCVGDCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C(C(=CN=C21)C#N)Cl
• Molecular Formula: C12H9ClN2O
• Molecular Weight: 232.66 g/mol
• CAS No.: 1016837-47-0

Description

4-Chloro-8-ethoxyquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C12H9ClN2O and its molecular weight is 232.66 g/mol. The purity is usually 95%.
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Scientific Research Applications

Optoelectronic and Charge Transport Properties

4-Chloro-8-ethoxyquinoline-3-carbonitrile derivatives have been explored for their potential in optoelectronics and charge transport. A study by Irfan et al. (2020) investigated the structural, electronic, optical, and charge transport properties of hydroquinoline derivatives, including chlorophenyl variants. They found these compounds might show efficient multifunctional material properties due to their smaller hole reorganization energies and better hole transport tendency (Irfan et al., 2020).

Synthesis and Chemical Reactions

Mekheimer et al. (2019) reviewed the synthesis and chemical reactions of chloroquinoline-3-carbonitrile derivatives. They highlighted various synthetic methods and reactions involving chloro and cyano substituents, indicating the versatility and applicability of these compounds in producing biologically active compounds (Mekheimer et al., 2019).

Corrosion Inhibition

Erdoğan et al. (2017) conducted a computational study on the corrosion inhibition properties of novel quinoline derivatives, including 2-amino-7-hydroxy-4-phenyl-1,4-dihydroquinoline-3-carbonitrile, against the corrosion of iron. They found these derivatives to be effective corrosion inhibitors, providing insights into the relationship between corrosion inhibition and global reactivity descriptors (Erdoğan et al., 2017).

Inhibitors of Epidermal Growth Factor Receptor Kinase

Wissner et al. (2000) described the synthesis of 4-anilino-6,7-dialkoxyquinoline-3-carbonitrile inhibitors of epidermal growth factor receptor kinase. These inhibitors showed comparable activity to quinazoline-based inhibitors and provided a new approach to EGF-R kinase inhibition, highlighting their potential in therapeutic applications (Wissner et al., 2000).